Cas no 2411239-35-3 (3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole)
3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole Chemical and Physical Properties
Names and Identifiers
-
- 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole
- Z3919182512
- 4-(3-amino-1H-1,2,4-triazol-1-yl)phenyl sulfurofluoridate
-
- Inchi: 1S/C8H7FN4O3S/c9-17(14,15)16-7-3-1-6(2-4-7)13-5-11-8(10)12-13/h1-5H,(H2,10,12)
- InChI Key: FDRUFHHSIKAALZ-UHFFFAOYSA-N
- SMILES: S(=O)(=O)(OC1C=CC(=CC=1)N1C=NC(N)=N1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 352
- XLogP3: 1.4
- Topological Polar Surface Area: 109
3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7553776-1.0g |
4-(3-amino-1H-1,2,4-triazol-1-yl)phenyl sulfurofluoridate |
2411239-35-3 | 95.0% | 1.0g |
$0.0 | 2025-03-22 |
3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
Additional information on 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole
Introduction to 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole (CAS No: 2411239-35-3)
3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2411239-35-3, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of both amino and fluorosulfonyloxy functional groups in its molecular structure imparts distinct reactivity and potential biological activity, making it a subject of intense research interest.
The structural motif of 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole consists of a central triazole ring substituted with an amino group at the 3-position and a 4-fluorosulfonyloxyphenyl moiety at the 1-position. This configuration suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating various physiological processes. The fluorosulfonyloxy group, in particular, is known for its ability to enhance binding affinity and metabolic stability, attributes that are highly valued in the design of small-molecule drugs.
In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with therapeutic potential. Among these, triazoles have emerged as a prominent class of scaffolds due to their broad spectrum of biological activities. Studies have demonstrated that triazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The compound 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole represents an intriguing example of how structural modifications can lead to the discovery of new bioactive molecules.
The fluorosulfonyloxyphenyl group in this compound is particularly noteworthy as it introduces both electronic and steric effects that can influence its interactions with biological targets. Fluoro substituents are well-documented for their ability to improve pharmacokinetic profiles by enhancing lipophilicity and reducing metabolic degradation. Additionally, the sulfonyloxy group can act as a hydrogen bond acceptor, further increasing the compound's potential for binding to specific biological sites. These features make 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole a promising candidate for further exploration in drug discovery.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in evaluating how 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole might interact with various protein targets. Preliminary simulations suggest that this compound could bind effectively to enzymes involved in inflammatory pathways and signal transduction cascades. Such interactions could potentially lead to the development of novel therapeutics for conditions like cancer and autoimmune diseases.
The synthesis of 3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorosulfonyloxy group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, recent methodologies have improved the efficiency of these synthetic steps, making it feasible to produce this compound on a larger scale for research purposes.
In conclusion,3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole (CAS No: 2411239-35-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and potential biological activities position it as a valuable tool for further research into new therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will undoubtedly play a crucial role in shaping the future of drug development.
2411239-35-3 (3-Amino-1-(4-fluorosulfonyloxyphenyl)-1,2,4-triazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)